Cas no 428451-78-9 (N-benzyl-2,3-dichlorobenzamide)

• Product Name: N-benzyl-2,3-dichlorobenzamide
• CAS No: 428451-78-9
• MF: C₁₄H₁₁Cl₂NO
• MW: 280.149241685867
• CID: 3984622
• Update Time: 2025-08-05

N-benzyl-2,3-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,3-dichloro-N-(phenylmethyl)-
• N-benzyl-2,3-dichlorobenzamide
• 2,3-Dichloro-N-(phenylmethyl)benzamide

• Inchi： 1S/C14H11Cl2NO/c15-12-8-4-7-11(13(12)16)14(18)17-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,17,18)
• InChI Key： NOBRGQYHMUFXPC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C1=CC=CC(Cl)=C1Cl

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 415.1±45.0 °C(Predicted)
• pka: 13?+-.0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-benzyl-2,3-dichlorobenzamide

Professional Introduction to N-benzyl-2,3-dichlorobenzamide (CAS No. 428451-78-9)

N-benzyl-2,3-dichlorobenzamide is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 428451-78-9, represents a promising candidate for various applications due to its distinct structural and chemical properties. The benzyl and dichlorobenzamide functional groups contribute to its reactivity and potential utility in synthetic chemistry and pharmacological studies.

The molecular structure of N-benzyl-2,3-dichlorobenzamide consists of a benzamide core substituted with two chlorine atoms at the 2 and 3 positions, further modified by a benzyl group at the nitrogen atom. This arrangement imparts unique electronic and steric characteristics, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups enhances its versatility in chemical reactions, including nucleophilic aromatic substitution and condensation reactions.

In recent years, N-benzyl-2,3-dichlorobenzamide has been explored in academic and industrial research for its potential applications in drug discovery. Its dichlorobenzamide moiety is particularly interesting because it can serve as a scaffold for designing novel bioactive molecules. For instance, studies have demonstrated its utility in the development of inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammatory disorders. The benzyl group provides a handle for further functionalization, allowing researchers to tailor the compound’s properties for targeted therapeutic effects.

One of the most compelling aspects of N-benzyl-2,3-dichlorobenzamide is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological activity. For example, modifications at the chlorine substituents have been shown to influence binding affinity to biological targets, leading to improved drug efficacy. Additionally, the benzyl group can be readily replaced or modified to introduce other functional moieties, expanding the compound’s utility in medicinal chemistry.

The synthesis of N-benzyl-2,3-dichlorobenzamide typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity. These synthetic approaches highlight the compound’s significance as a building block in modern organic synthesis.

Recent advancements in computational chemistry have further enhanced the understanding of N-benzyl-2,3-dichlorobenzamide’s reactivity and potential applications. Molecular modeling studies have provided insights into how structural modifications can optimize its interactions with biological targets. These computational tools are invaluable for predicting the behavior of complex molecules before experimental validation, thereby accelerating the drug discovery process.

The pharmacological potential of N-benzyl-2,3-dichlorobenzamide has been investigated through both in vitro and in vivo studies. Initial research suggests that derivatives of this compound exhibit promising activity against various disease models. For instance, studies have shown that certain analogs demonstrate inhibitory effects on enzymes implicated in cancer progression. Furthermore, their ability to modulate inflammatory pathways makes them attractive candidates for therapeutic intervention in chronic inflammatory diseases.

The safety profile of N-benzyl-2,3-dichlorobenzamide is another critical consideration in its development as a pharmaceutical agent. Extensive toxicological evaluations are necessary to assess its potential side effects and ensure its suitability for clinical use. These studies involve examining acute and chronic toxicity profiles, as well as potential interactions with other drugs or biological systems.

In conclusion, N-benzyl-2,3-dichlorobenzamide (CAS No. 428451-78-9) represents a fascinating compound with significant potential in chemical synthesis and pharmaceutical research. Its unique structural features make it a versatile intermediate for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.